Cas no 754915-78-1 (Benzenesulfonic acid, 2,2'-[1,4-phenylenebis(oxy)]bis[5-amino-)

Benzenesulfonic acid, 2,2'-[1,4-phenylenebis(oxy)]bis[5-amino- structure
754915-78-1 structure
Product Name:Benzenesulfonic acid, 2,2'-[1,4-phenylenebis(oxy)]bis[5-amino-
CAS No:754915-78-1
MF:C18H16N2O8S2
MW:452.458242416382
CID:539461
PubChem ID:71403765
Update Time:2025-04-19

Benzenesulfonic acid, 2,2'-[1,4-phenylenebis(oxy)]bis[5-amino- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid, 2,2'-[1,4-phenylenebis(oxy)]bis[5-amino-
    • 5-amino-2-[4-(4-amino-2-sulfophenoxy)phenoxy]benzenesulfonic acid
    • 754915-78-1
    • 2,2'-[1,4-Phenylenebis(oxy)]bis(5-aminobenzene-1-sulfonic acid)
    • DTXSID30824655
    • Inchi: 1S/C18H16N2O8S2/c19-11-1-7-15(17(9-11)29(21,22)23)27-13-3-5-14(6-4-13)28-16-8-2-12(20)10-18(16)30(24,25)26/h1-10H,19-20H2,(H,21,22,23)(H,24,25,26)
    • InChI Key: AHUWVXVKAPJQSJ-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C=CC=1OC1C=CC(=CC=1)OC1C=CC(=CC=1S(=O)(=O)O)N)N)(=O)(=O)O

Computed Properties

  • Exact Mass: 452.03488
  • Monoisotopic Mass: 452.03480782g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 705
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 196Ų

Experimental Properties

  • PSA: 179.24
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